Cas no 537010-03-0 (1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid)

• Product Name: 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid
• CAS No: 537010-03-0
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 6352879
• PubChem ID: 3159971
• Update Time: 2025-05-19

1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid
• HMS3319H08
• CHEMBL1887592
• AKOS000275434
• 1-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOLE-2-SULFONIC ACID
• MLS000551641
• 537010-03-0
• SR-01000104049-1
• 1-(4-Methyl-benzyl)-1H-benzoimidazole-2-sulfonic acid
• HMS2169E24
• 1-(4-methylbenzyl)-1H-benzimidazole-2-sulfonic acid
• SR-01000104049
• F1216-0143
• 1-(4-methylbenzyl)-1H-benzo[d]imidazole-2-sulfonic acid
• 1-[(4-methylphenyl)methyl]benzimidazole-2-sulfonic acid
• SMR000145566

• Inchi： 1S/C15H14N2O3S/c1-11-6-8-12(9-7-11)10-17-14-5-3-2-4-13(14)16-15(17)21(18,19)20/h2-9H,10H2,1H3,(H,18,19,20)
• InChI Key： QICGMZXBPKUVSY-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1CC1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 302.07251349g/mol
• Monoisotopic Mass: 302.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid

Introduction to 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid (CAS No. 537010-03-0)

1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid, identified by its CAS number 537010-03-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole class, a well-documented family of heterocyclic aromatic molecules known for their diverse pharmacological properties. The structural incorporation of a sulfonic acid group at the 2-position of the benzodiazole core, combined with a tert-butyl substituent on the phenyl ring, imparts unique chemical and biological characteristics that make it a promising candidate for further investigation.

The sulfonic acid moiety in 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid introduces polarity and solubility advantages, facilitating its use in aqueous-based formulations and biological assays. This feature is particularly valuable in drug design, where bioavailability and interaction with biological targets are critical considerations. The presence of the 4-methylphenyl group enhances lipophilicity, potentially improving membrane permeability and target engagement. Together, these structural elements contribute to the compound's potential as an intermediate or lead molecule in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction profiles of 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The benzodiazole scaffold is well-known for its role in modulating GABAergic neurotransmission, making it a relevant candidate for exploring potential treatments for cognitive disorders.

In vitro experiments have begun to elucidate the pharmacokinetic properties of 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid, revealing promising metabolic stability and moderate oral bioavailability. These findings align with the growing interest in developing next-generation benzodiazole derivatives that balance efficacy with reduced side effects. The sulfonic acid group also offers opportunities for further chemical modification, allowing researchers to fine-tune pharmacological profiles through derivatization strategies.

The synthesis of 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the benzodiazole core efficiently. These approaches highlight the importance of modern synthetic techniques in accessing complex molecular architectures.

From a medicinal chemistry perspective, the structural features of 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid make it an intriguing candidate for drug discovery programs targeting neurological and inflammatory disorders. Preliminary data indicate potential anti-inflammatory effects through modulation of cytokine production pathways. Additionally, the compound's ability to cross the blood-brain barrier suggests it may serve as a basis for developing treatments for central nervous system disorders.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated, as they have been successfully incorporated into numerous FDA-approved drugs due to their favorable pharmacokinetic properties. The sulfonic acid group in 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid aligns with this trend by providing a scaffold that can be further optimized for improved therapeutic efficacy. Future studies will likely focus on exploring analogs with modified substituents to enhance selectivity and reduce potential off-target effects.

As research continues to uncover new therapeutic applications for benzodiazole derivatives, compounds like 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid (CAS No. 537010-03-0) are poised to play a significant role in addressing unmet medical needs. The integration of structure-based drug design principles with high-throughput screening technologies will accelerate the discovery process. Collaborative efforts between academic researchers and pharmaceutical industry scientists are essential to translate laboratory findings into clinical candidates.

The growing emphasis on personalized medicine also presents opportunities for leveraging compounds like 1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid in tailored therapeutic strategies. By understanding genetic variations that influence drug metabolism and response, researchers can develop more effective treatment regimens that account for individual patient differences. This approach underscores the importance of interdisciplinary research in advancing pharmaceutical sciences.

In conclusion,1-(4-methylphenyl)methyl-1H-1,3-benzodiazole-2-sulfonic acid represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of pharmacological properties makes it a valuable asset in ongoing drug discovery efforts within the pharmaceutical industry. As research progresses，this compound will continue to be explored as a potential treatment for various diseases，contributing to advancements in human health.